Cas no 86838-21-3 (3-Pentanone, 2-hydroxy-4-methyl-, (S)- (9CI))

3-Pentanone, 2-hydroxy-4-methyl-, (S)- (9CI) structure
86838-21-3 structure
Product Name:3-Pentanone, 2-hydroxy-4-methyl-, (S)- (9CI)
CAS No:86838-21-3
MF:C6H12O2
MW:116.158282279968
CID:1020544
PubChem ID:45085102
Update Time:2025-04-20

3-Pentanone, 2-hydroxy-4-methyl-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Pentanone, 2-hydroxy-4-methyl-, (S)- (9CI)
    • (2S)-2-hydroxy-4-methylpentan-3-one
    • 86838-21-3
    • JZFRZJUXMOAVFU-YFKPBYRVSA-N
    • SCHEMBL637646
    • DTXSID60665790
    • Inchi: 1S/C6H12O2/c1-4(2)6(8)5(3)7/h4-5,7H,1-3H3/t5-/m0/s1
    • InChI Key: JZFRZJUXMOAVFU-YFKPBYRVSA-N
    • SMILES: O[C@@H](C)C(C(C)C)=O

Computed Properties

  • Exact Mass: 116.083729621g/mol
  • Monoisotopic Mass: 116.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 86.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 37.3Ų
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